Cas no 162845-02-5 (3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine)

• Product Name: 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine
• CAS No: 162845-02-5
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• MDL: MFCD27945709
• CID: 1342598
• PubChem ID: 21069850
• Update Time: 2025-07-17

3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine, 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-
• 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine
• AT29560
• 3-(3-(BROMOMETHYL)PHENYL)-3-(TRIFLUOROMETHYL)-3H-DIAZIRINE
• 3-[3-(bromomethyl)phenyl]-3-(trifluoromethyl)-3H-diazirine
• SCHEMBL2525989
• 3-(3-Bromomethyl-phenyl)-3-trifluoromethyl-3H-diazirine
• 162845-02-5
• EN300-262636

• MDL： MFCD27945709
• Inchi： 1S/C9H6BrF3N2/c10-5-6-2-1-3-7(4-6)8(14-15-8)9(11,12)13/h1-4H,5H2
• InChI Key： CRJFPFARGFDZOA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1(C(F)(F)F)N=N1

Computed Properties

• Exact Mass: 277.96668
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine

Exploring the Unique Properties and Applications of 3-3-(Bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine (CAS No. 162845-02-5)

In the realm of advanced chemical research, 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine (CAS No. 162845-02-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This article delves into the molecular characteristics, synthesis pathways, and cutting-edge uses of this compound, while addressing common queries and trends in the field.

The compound 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine belongs to the diazirine family, a class of heterocyclic compounds known for their stability and reactivity under specific conditions. Its molecular structure incorporates a trifluoromethyl group and a bromomethyl substituent, which contribute to its distinct chemical behavior. Researchers often highlight its role in photoaffinity labeling, a technique widely used in proteomics and drug discovery to study protein-ligand interactions.

One of the most searched topics related to this compound is its application in bioconjugation and cross-linking studies. The bromomethyl moiety allows for selective functionalization, making it a valuable tool for modifying biomolecules. Meanwhile, the trifluoromethyl group enhances the compound's lipophilicity, a property critical for membrane permeability in biological systems. These attributes align with current trends in targeted drug delivery and precision medicine, where researchers seek compounds with tailored reactivity.

Synthetic routes to 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine often involve multi-step processes, including the introduction of the diazirine ring via cyclization reactions. Recent advancements in green chemistry have spurred interest in optimizing these methods to reduce waste and improve yields. This resonates with the growing demand for sustainable synthesis practices in the pharmaceutical and materials science industries.

Another area of exploration is the compound's potential in material science, particularly in the development of photo-responsive materials. The diazirine group's ability to generate carbenes upon UV irradiation makes it a candidate for surface modification and polymer cross-linking. Such applications are frequently discussed in forums focusing on smart materials and nanotechnology.

Safety and handling of 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine are also common search queries. While the compound is not classified under restricted categories, standard laboratory precautions for handling reactive intermediates apply. Proper storage conditions—such as protection from light and moisture—are essential to maintain its stability, a topic often emphasized in chemical safety guidelines.

In summary, 3-3-(bromomethyl)phenyl-3-(trifluoromethyl)-3H-diazirine (CAS No. 162845-02-5) represents a multifaceted tool in modern chemistry. Its applications span from biochemical probing to advanced material design, reflecting broader trends in interdisciplinary research. As interest in functionalized small molecules grows, this compound continues to attract attention for its adaptability and precision in scientific applications.